Cas no 1261998-32-6 (4-(5-Cyano-2-fluorophenyl)phenol)

• Product Name: 4-(5-Cyano-2-fluorophenyl)phenol
• CAS No: 1261998-32-6
• MF: C₁₃H₈FNO
• MW: 213.207126617432
• MDL: MFCD18312837
• CID: 1037926
• PubChem ID: 53218551
• Update Time: 2025-05-20

4-(5-Cyano-2-fluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4'-hydroxy-[1,1'-biphenyl]-3-carbonitrile
• 4-fluoro-3-(4-hydroxyphenyl)benzonitrile
• AKOS016008369
• [1,1'-Biphenyl]-3-carbonitrile, 6-fluoro-4'-hydroxy-
• 4-(5-CYANO-2-FLUOROPHENYL)PHENOL
• DTXSID20683475
• BS-20375
• MFCD18312837
• 6-Fluoro-4'-hydroxy[1,1'-biphenyl]-3-carbonitrile
• 1261998-32-6
• 4-(5-Cyano-2-fluorophenyl)phenol

• MDL： MFCD18312837
• Inchi： 1S/C13H8FNO/c14-13-6-1-9(8-15)7-12(13)10-2-4-11(16)5-3-10/h1-7,16H
• InChI Key： UDVBQAKNVJDZFN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C=C1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 213.05900
• Monoisotopic Mass: 213.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02000
• LogP: 3.06998

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 4-(5-Cyano-2-fluorophenyl)phenol

Research Briefing on 4-(5-Cyano-2-fluorophenyl)phenol (CAS: 1261998-32-6) in Chemical Biology and Pharmaceutical Applications

The compound 4-(5-Cyano-2-fluorophenyl)phenol (CAS: 1261998-32-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 4-(5-Cyano-2-fluorophenyl)phenol as a key intermediate in the synthesis of novel small-molecule inhibitors targeting protein kinases and other enzymatic pathways. Its structural motif, featuring a cyano group and a fluorine atom, contributes to its high binding affinity and selectivity, making it a promising candidate for further development in oncology and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in inhibiting the activity of a specific kinase involved in cancer cell proliferation. The study utilized X-ray crystallography to elucidate the binding mechanism, revealing that the fluorophenyl group plays a critical role in stabilizing the inhibitor-enzyme complex. These findings underscore the compound's potential as a scaffold for designing next-generation kinase inhibitors.

Another notable application of 4-(5-Cyano-2-fluorophenyl)phenol is in the development of positron emission tomography (PET) tracers. A recent publication in ACS Chemical Biology detailed its use as a precursor for fluorine-18 labeled compounds, enabling non-invasive imaging of enzymatic activity in vivo. This advancement could significantly enhance the diagnosis and monitoring of metabolic disorders and neurodegenerative diseases.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this compound. Current research efforts are focused on modifying its core structure to improve solubility and metabolic stability while retaining its biological activity. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(5-Cyano-2-fluorophenyl)phenol (CAS: 1261998-32-6) represents a versatile and valuable building block in medicinal chemistry. Its applications span from kinase inhibition to molecular imaging, highlighting its broad utility in drug discovery and diagnostic development. Future research should prioritize the optimization of its derivatives and the exploration of new therapeutic targets to fully realize its potential in addressing unmet medical needs.